3'-Benzyloxy-2-methylbenzanilide

• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 2-methyl-N-(3-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C21H19NO2/c1-16-8-5-6-13-20(16)21(23)22-18-11-7-12-19(14-18)24-15-17-9-3-2-4-10-17/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: LFXXSFDHTKKIIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)OCC3=CC=CC=C3

Description

3'-Benzyloxy-2-methylbenzanilide is a useful research compound. Its molecular formula is C21H19NO2 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 9.1 g (0.04 mol) portion of 3'-hydroxy-2-methylbenzanilide was dissolved in a solution of 2.3 g (0.041 mol) of potassium hydroxide in 50 ml of ethanol, and 5.1 g (0.04 mol) of benzylchloride was added dropwise to the above solution with stirring at room temperature. After the addition, the reaction mixture was warmed and refluxed for 3 hours. The reaction mixture was poured into 200 ml of water and the precipitated product was filtered and washed with water and dried. The product was recrystallized from 90% methanol to obtain 7.5 g (60.5%) of white needles having a melting point of 114°-115° C.